Cas no 1808694-31-6 (Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate)
Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate Chemical and Physical Properties
Names and Identifiers
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- Z1913975152
- methyl 4-chloro-3-[(6-chloropyrazine-2-carbonyl)amino]benzoate
- methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate
- AKOS033662824
- EN300-26597002
- 1808694-31-6
- Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate
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- Inchi: 1S/C13H9Cl2N3O3/c1-21-13(20)7-2-3-8(14)9(4-7)18-12(19)10-5-16-6-11(15)17-10/h2-6H,1H3,(H,18,19)
- InChI Key: QPKZFZSGYWTUQO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)OC)=CC=1NC(C1C=NC=C(N=1)Cl)=O
Computed Properties
- Exact Mass: 325.0020965g/mol
- Monoisotopic Mass: 325.0020965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 81.2Ų
Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26597002-0.05g |
methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate |
1808694-31-6 | 95.0% | 0.05g |
$647.0 | 2025-03-20 | |
| Enamine | EN300-26597002-0.1g |
methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate |
1808694-31-6 | 95.0% | 0.1g |
$678.0 | 2025-03-20 | |
| Enamine | EN300-26597002-0.25g |
methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate |
1808694-31-6 | 95.0% | 0.25g |
$708.0 | 2025-03-20 | |
| Enamine | EN300-26597002-0.5g |
methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate |
1808694-31-6 | 95.0% | 0.5g |
$739.0 | 2025-03-20 | |
| Enamine | EN300-26597002-1g |
1808694-31-6 | 90% | 1g |
$770.0 | 2023-09-13 | ||
| Enamine | EN300-26597002-2.5g |
methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate |
1808694-31-6 | 95.0% | 2.5g |
$1509.0 | 2025-03-20 | |
| Enamine | EN300-26597002-5g |
1808694-31-6 | 90% | 5g |
$2235.0 | 2023-09-13 | ||
| Enamine | EN300-26597002-10g |
1808694-31-6 | 90% | 10g |
$3315.0 | 2023-09-13 | ||
| Enamine | EN300-26597002-1.0g |
methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate |
1808694-31-6 | 95.0% | 1.0g |
$770.0 | 2025-03-20 | |
| Enamine | EN300-26597002-5.0g |
methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate |
1808694-31-6 | 95.0% | 5.0g |
$2235.0 | 2025-03-20 |
Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate
Comprehensive Overview of Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate (CAS No. 1808694-31-6)
Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate (CAS No. 1808694-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloropyrazine moiety and a benzoate ester group, makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
The compound's CAS number 1808694-31-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for targeted therapies, aligning with the growing demand for personalized medicine. Its chlorinated pyrazine component is particularly noteworthy, as pyrazine derivatives are known for their broad-spectrum biological activities, including anti-inflammatory and antitumor properties.
In agrochemical applications, Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate is investigated for its potential as a precursor to novel pesticides. With the global push toward sustainable agriculture, this compound's efficacy against resistant pests is a hot topic. Its dual chloro-substitution enhances stability and bioavailability, addressing key challenges in crop protection formulations. Industry experts are also examining its environmental impact, a concern frequently raised in SEO searches related to "green chemistry" and "eco-friendly pesticides."
From a synthetic chemistry perspective, the compound's ester linkage and amide bond offer modularity for derivatization, a feature highly valued in combinatorial chemistry. This aligns with trends in high-throughput screening (HTS) and fragment-based drug design, topics dominating academic and industrial discussions. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a recurring query in chemical forums and QA platforms.
Regulatory compliance is another critical aspect. While CAS 1808694-31-6 is not classified as hazardous, proper handling protocols are emphasized in MSDS documentation, a frequently searched term among laboratory professionals. The compound's stability under varying pH conditions is also a subject of research, particularly for formulations requiring prolonged shelf life.
In summary, Methyl 4-chloro-3-(6-chloropyrazine-2-amido)benzoate represents a convergence of innovation in medicinal and agricultural chemistry. Its multifunctional scaffold addresses contemporary challenges in drug development and crop science, making it a compound of enduring relevance. As research progresses, its applications are expected to expand, further solidifying its role in advancing scientific and industrial frontiers.
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